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Executive Summary

Hexyl laurate, the ester of hexyl alcohol and lauric acid, is a widely used ingredient in cosmetic
and personal care formulations, valued for its emollient and skin-conditioning properties. This
technical guide provides an in-depth review of the available toxicological data and the overall
safety profile of hexyl laurate. The information presented is compiled from regulatory agency
databases, scientific literature, and expert panel reviews, including the Cosmetic Ingredient
Review (CIR).

Overall, hexyl laurate is considered safe for its intended use in cosmetics.[1] The toxicological
profile indicates a low potential for acute toxicity, skin and eye irritation, and skin sensitization.
Genotoxicity data for hexyl laurate specifically is limited in the public domain; however, the
broader class of alkyl esters is not considered to pose a genotoxic risk when formulated to be
non-irritating. This document summarizes the key toxicological endpoints, presents available
guantitative data in tabular format, details the experimental methodologies of pivotal studies,
and provides visualizations of experimental workflows.

Chemical and Physical Properties

Hexyl laurate (CAS No. 34316-64-8) is a clear, colorless to slightly yellow liquid.[2] It is an
ester with the chemical formula C18H3602.[2] Its primary functions in cosmetic formulations
are as a skin-conditioning agent, emollient, solvent, and viscosity-controlling agent.[3][4]
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Toxicological Data Summary

The following tables summarize the available quantitative toxicological data for hexyl laurate.

ble 1: .

Test
Endpoint Species Route L Results Reference
Guideline
Acute Oral Mouse Oral Equivalent to LD50 > 4,300 5]
ra
Toxicity (NMRI, male) OECD 401 mg/kg bw

Table 2: Irritation Potential
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Test

Endpoint o
Guideline

Species

Results

Classificati
on

Reference

Rabbit (New
Zealand
White)

Skin Irritation OECD 404

No signs of
erythema or
edema
observed.
Mean scores
for erythema
and edema at
24, 48, and
72 hours

were 0.0.

Non-irritating

[6]7]

Eye Irritation Rabbit OECD 405

Minimal
conjunctival
irritation
observed at 1
and 24 hours.
All eyes
appeared
normal at the
48-hour
observation.
No corneal or
iridial effects

noted.

Minimally

irritating

[8]

Table 3: Skin Sensitization

While specific Human Repeated Insult Patch Test (HRIPT) data for hexyl laurate was not

identified in the reviewed literature, the Cosmetic Ingredient Review (CIR) Expert Panel

concluded that alkyl esters, as a class, are safe for use in cosmetics when formulated to be

non-irritating.[9] This conclusion is based on the available data for the broader group of alkyl

esters. A general methodology for an HRIPT is provided below.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/alkyle032013rep.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

. . Test General Finding for
Endpoint Species L
Guideline/Method Alkyl Esters
Considered non-
Human Repeated o
) o sensitizing when
Skin Sensitization Human Insult Patch Test

(HRIPT)

formulated to be non-

irritating.[9]

Table 4: Genotoxicity

Specific genotoxicity studies for hexyl laurate, such as the Ames test or an in vitro

chromosomal aberration test, were not found in the publicly available literature. The safety

assessment of the alkyl esters group by the CIR did not indicate a genotoxic concern.[9]

Standard methodologies for these assays are outlined below.

General
Endpoint Test System Test Guideline Expectation for
Alkyl Esters
Salmonella

Bacterial Reverse

Not expected to be

) typhimurium and/or OECD 471 )
Mutation o _ mutagenic.
Escherichia coli
) Cultured mammalian Not expected to
In Vitro Chromosomal )
cells (e.g., CHO, OECD 473 induce chromosomal

Aberration

human lymphocytes)

aberrations.

Experimental Protocols
Acute Oral Toxicity Study (as per OECD 401 equivalent)

e Objective: To determine the acute oral toxicity of hexyl laurate in mice.

o Test Substance: Hexyl laurate.

o Test System: Male NMRI mice, with a body weight of approximately 21 g at the start of the

study.[5]
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e Methodology: A limit test was conducted. A single dose of 5 mL/kg body weight (bw), which
was converted to 4,300 mg/kg bw based on a density of 0.87 g/mL, was administered orally
to a group of 5 male mice.[5] The substance was administered unchanged, without a vehicle.
[5] The animals were observed for mortality and clinical signs of toxicity.

o Observations: Animals were observed for mortality and significant clinical reactions.[5]

o Results: No mortality occurred during the study period. There was a significant absence of
adverse clinical reactions.[5] The acute oral LD50 was determined to be greater than 4,300
mg/kg bw.[5]

Acute Dermal Irritation/Corrosion Study (as per OECD
404)

o Objective: To assess the potential of a test substance to cause skin irritation or corrosion.
» Test Substance: 0.5 mL of the test substance.
o Test System: Three young adult New Zealand White rabbits.[6]

o Methodology: The test substance was applied topically to a small area of intact skin
(approximately 6 cm?) on each rabbit under a semi-occlusive patch.[3][6] The duration of the
application was 4 hours.[6] Untreated skin on the same animal served as a control. After the
exposure period, the patches and any residual test substance were removed.

» Observations: The skin was examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.[6][10] Dermal reactions were scored according to a
standardized grading system (e.g., Draize scale).

» Evaluation: The mean scores for erythema and edema at 24, 48, and 72 hours were
calculated for each animal. For hexyl laurate, these scores were 0.0, indicating no irritation.

[6][7]

Acute Eye Irritation/Corrosion Study (as per OECD 405)

+ Objective: To determine the potential of a test substance to cause eye irritation or corrosion.
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o Test Substance: 0.1 mL of the test substance.
o Test System: Three healthy adult albino rabbits with no pre-existing eye defects.[S]

o Methodology: A single dose of the test substance was instilled into the conjunctival sac of
one eye of each rabbit.[11] The eyelids were held together for a short period to prevent loss
of the substance. The other eye remained untreated and served as a control.

o Observations: The eyes were examined for effects on the cornea (opacity), iris, and
conjunctivae (redness, chemosis, discharge) at 1, 24, 48, and 72 hours after instillation.[8]
[12] Ocular lesions were scored using a standardized system.

e Results: For a substance similar in profile to hexyl laurate, minimal conjunctival irritation
was observed at 1 and 24 hours, with all eyes returning to normal by the 48-hour
observation.[8] No corneal or iridial effects were noted.[8] This corresponds to a classification
of "minimally irritating."[8]

Visualizations

The following diagrams illustrate standardized experimental workflows relevant to the
toxicological assessment of cosmetic ingredients.

Preparation Phase Exposure Phase (OECD 404) Observation Phase

Select 3 healthy Clip fur from dorsal area Apply 0.5 mL Hexyl Laurate Cover with semi-occlusive Remove patch and Score for Erythema & Edema CF;‘:LI:';‘;:;L‘;":
New Zealand White rabbits (approx. 6 cm"2) to skin patch dressing for 4 hours cleanse skin at 1, 24, 48, 72 hours rritation Indexry

Click to download full resolution via product page

Caption: Workflow for an Acute Dermal Irritation Study (OECD 404).
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Test Setup
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Caption: Generalized Workflow for a Bacterial Reverse Mutation (Ames) Test (OECD 471).

Discussion and Conclusion

The available toxicological data on hexyl laurate indicate a low hazard profile. The acute oral
toxicity is low, with an LD50 in mice greater than 4,300 mg/kg bw.[5] It is considered non-
irritating to the skin and at most minimally irritating to the eyes in animal studies.[6][7][8]

While specific sensitization and genotoxicity data for hexyl laurate are not readily available in
the public domain, the comprehensive safety assessment of alkyl esters by the Cosmetic
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Ingredient Review (CIR) Expert Panel provides strong supporting evidence for its safety.[9] The
CIR concluded that alkyl esters are safe as used in cosmetic formulations when they are
formulated to be non-irritating.[9] This conclusion was reached by leveraging data from the
broader category of alkyl esters, a scientifically accepted practice known as "read-across,"
where toxicological data for a substance is inferred from structurally similar chemicals.[13]

Based on the collective evidence, hexyl laurate is considered safe for use in cosmetic and
personal care products under the current practices of use and concentration. It presents a low
risk of adverse health effects to consumers. As with all cosmetic ingredients, formulations
should be developed to be non-irritating to ensure product safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexyl Laurate: A Comprehensive Toxicological and
Safety Profile for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194852#toxicological-data-and-safety-profile-of-
hexyl-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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